Benign Prostatic Hyperplasia

Description

Benign Prostatic Hyperplasia (BPH) is a non-cancerous enlargement of the prostate gland, common in aging men. It can lead to bothersome lower urinary tract symptoms (LUTS) such as frequent urination, urgency, weak stream, nocturia, and incomplete bladder emptying. While not life-threatening, BPH can significantly impact quality of life and may require medical or surgical intervention to alleviate symptoms and prevent complications like urinary retention or kidney damage.